Methyl 1-(4-chlorophenyl)-4-[(4-methylbenzyl)oxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: methyl 1-(4-chlorophenyl)-4-[(4-methylphenyl)methoxy]-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C20H17ClN2O4/c1-13-3-5-14(6-4-13)12-27-17-11-18(24)23(22-19(17)20(25)26-2)16-9-7-15(21)8-10-16/h3-11H,12H2,1-2H3
• InChI Key: NDENEEVMSOYVCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC(=O)N(N=C2C(=O)OC)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H17ClN2O4
• Molecular Weight: 384.8 g/mol

Description

Methyl 1-(4-chlorophenyl)-4-[(4-methylbenzyl)oxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H17ClN2O4 and its molecular weight is 384.82. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Activity : Methyl 1-(4-chlorophenyl)-4-[(4-methylbenzyl)oxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate derivatives have shown promise as insecticidal agents. Research has demonstrated the stereochemical basis for the insecticidal activity of these compounds, highlighting the role of conformation and configuration on their effectiveness against pests such as American cockroaches and house flies. The study found that certain enantiomers exhibit significantly higher insecticidal activity, suggesting the importance of stereochemistry in designing effective insecticides (Hasan et al., 1996).

Synthetic Applications : The chemical structure of methyl 1-(4-chlorophenyl)-4-[(4-methylbenzyl)oxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate has facilitated the exploration of synthetic routes and transformations, yielding novel compounds. For instance, studies have focused on the synthesis and properties of related thiopyran compounds, indicating the versatility of this chemical backbone in generating diverse molecules with potential applications in material science and organic synthesis (Scrowston & Shaw, 1976).

Antibacterial Activity : Derivatives of methyl 1-(4-chlorophenyl)-4-[(4-methylbenzyl)oxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate have been investigated for their antibacterial properties. Research has revealed unexpected transformations leading to products with weak antibacterial activity, underscoring the potential for developing new antimicrobial agents from this chemical framework (Anusevičius et al., 2014).

Dyeing and Fabric Application : The complexation of disperse dyes derived from the chemical structure with metals like Cu, Co, and Zn has been studied, revealing their application properties on polyester and nylon fabrics. The research highlights the utility of these compounds in the textile industry, demonstrating good levelness and fastness properties on fabrics, indicating their potential use in dyeing processes (Abolude et al., 2021).

Antimicrobial and Antipyrimidine Activities : Further exploration into the antimicrobial and antipyrimidine activities of related compounds underscores the broad spectrum of biological and chemical properties inherent to derivatives of methyl 1-(4-chlorophenyl)-4-[(4-methylbenzyl)oxy]-6-oxo-1,6-dihydropyridazine-3-carboxylate. These studies contribute to a deeper understanding of their potential pharmaceutical and agricultural applications (Abdelghani et al., 2017).